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Compound of Interest

Compound Name: 1-Phenylcyclobutanecarbonitrile

Cat. No.: B076354 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 1-
Phenylcyclobutanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 1-
Phenylcyclobutanecarbonitrile (CAS No: 14377-68-5), a compound used in various research

and development applications, including as a reactant in the preparation of novel enzyme

inhibitors.[1] Adherence to the following protocols is critical for ensuring laboratory safety and

procedural integrity.

Hazard Identification and Classification
1-Phenylcyclobutanecarbonitrile is classified as a hazardous substance. The primary

hazards are related to its acute toxicity and irritant properties.[2]

GHS Hazard Classification:

Acute Toxicity, Oral (Category 4)[2]

Acute Toxicity, Dermal (Category 4)[2]

Acute Toxicity, Inhalation (Category 4)[2]

Skin Irritation (Category 2)[2]
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Eye Irritation (Category 2A)[2]

GHS Pictogram:

alt text

Signal Word: Warning[2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H332: Harmful if inhaled.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Phenylcyclobutanecarbonitrile
is provided below.
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Property Value

Molecular Formula C₁₁H₁₁N

Molecular Weight 157.21 g/mol

Appearance Clear light yellow liquid

Boiling Point 85°C at 0.3 mmHg

Density 1.03 g/cm³

Flash Point 106.3°C

Refractive Index 1.5313 - 1.5333

Vapor Pressure 0.00201 mmHg at 25°C

Storage Temperature Room Temperature, sealed in dry conditions

Sources:[1][3]

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize exposure risks.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a certified chemical

fume hood, especially when heating or creating aerosols.[4]

Safety showers and eyewash stations must be readily accessible.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent exposure.
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PPE Type Specification

Eye/Face Protection

Chemical safety goggles conforming to EN166

or OSHA 29 CFR 1910.133 standards. A face

shield should be worn if there is a splash

hazard.[5][6]

Skin Protection

A flame-retardant lab coat must be worn and

kept buttoned.[7] Wear suitable protective

clothing to prevent skin contact.

Hand Protection

Chemical-resistant gloves (e.g., disposable

nitrile gloves) should be worn.[7] Inspect gloves

before use and change them immediately if

contact with the chemical occurs.[7]

Respiratory Protection

Not typically required if handled exclusively

within a functioning fume hood.[5] If engineering

controls are insufficient or for larger spills, a

NIOSH-approved air-purifying respirator may be

necessary.[8][9]

Sources:[5][6][7][8][9]

General Handling Precautions
Avoid contact with skin, eyes, and clothing.[6]

Do not breathe vapors or mists.

Wash hands thoroughly after handling.[4][10]

Do not eat, drink, or smoke in areas where the chemical is handled or stored.[4][10]

Keep the container tightly closed when not in use.[6]

Use non-sparking tools and take precautionary measures against static discharge.[11]

Storage Procedures
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Store in a cool, dry, and well-ventilated place away from incompatible materials such as

oxidizing agents.[6]

Keep containers tightly sealed to prevent moisture contamination.[1][3]

The recommended storage condition is at room temperature.[1][3]

Store in a locked-up area if required by institutional policies.[4][10]

First Aid Measures
In case of exposure, follow these first aid procedures and seek immediate medical attention.

Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[10] If breathing is

difficult, trained personnel may administer

oxygen.[12] If breathing has stopped, perform

artificial respiration.[12] Get medical attention

immediately.[12]

Skin Contact

Immediately take off all contaminated clothing.

Wash the affected skin with plenty of soap and

water.[12] If skin irritation occurs, get medical

help.[10]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, holding the eyelids open.[10]

[13] Remove contact lenses if present and easy

to do so. Continue rinsing.[10][13] Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting.[6] Rinse mouth with

water.[10] Never give anything by mouth to an

unconscious person.[6] Get immediate medical

attention.[4][12]

Sources:[4][6][10][12][13]
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Accidental Release and Disposal
Accidental Release Measures

Ensure adequate ventilation and evacuate personnel from the area.

Wear appropriate PPE as described in Section 3.2.

For small spills, absorb with an inert material (e.g., sand, silica gel, universal binder) and

collect into a suitable, closed container for disposal.[6]

Prevent the chemical from entering drains or waterways.[4]

Disposal
Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[4][10]

Contaminated material should be treated as hazardous waste.

Experimental Workflows and Diagrams
Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1-
Phenylcyclobutanecarbonitrile in a laboratory setting.
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Preparation

Handling & Use

Cleanup & DisposalStorage

Emergency Response

Review Safety Data Sheet (SDS)

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE
(Goggles, Lab Coat, Gloves)

Transport Chemical to Fume Hood

Proceed to Handling

Perform Experimental Work

Close Container Tightly After Use Spill or Exposure Occurs

Decontaminate Work Area

Proceed to Cleanup

Return to Designated Storage Area
(Cool, Dry, Ventilated)

Store Chemical

Dispose of Contaminated Waste
(e.g., pipette tips, gloves)

Remove PPE

Wash Hands Thoroughly

Follow First Aid Procedures

Notify Supervisor & Seek Medical Attention

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b076354?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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